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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the curing methods for liquid Thiokol®

polysulfide polymers. The information is intended to guide researchers and professionals in the

formulation and application of these versatile polymers.

Introduction to Thiokol® Polysulfide Polymers and
Curing
Liquid Thiokol® polysulfide polymers are characterized by their unique structure, which

consists of repeating disulfide (-S-S-) linkages in the polymer backbone and reactive thiol (-SH)

terminal groups.[1][2] This structure imparts excellent resistance to solvents, oils, and

chemicals, as well as good aging and weather resistance.[1] The curing process, also known

as vulcanization, converts the liquid polymer into a solid, elastomeric material by chemically

linking the polymer chains. This is most commonly achieved through the oxidation of the

terminal thiol groups to form disulfide bonds, though other curing chemistries can also be

employed.[1][3] The choice of curing agent and method is critical as it dictates the final

properties of the cured elastomer.
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Curing Mechanisms
The curing of liquid polysulfide polymers can be broadly categorized into oxidative and non-

oxidative methods.

2.1. Oxidative Curing

Oxidative curing is the most common method and involves the use of an oxidizing agent to

couple the terminal thiol groups of two polymer chains, forming a disulfide bond and water as a

byproduct.[3][4]

General Reaction: 2 R-SH + [O] → R-S-S-R + H₂O[3][5]

A variety of oxidizing agents can be used, with the choice depending on the desired cure rate,

final properties, and application requirements.[3]

Metallic Oxides: Manganese dioxide (MnO₂) is the most widely used curing agent for

polysulfide sealants.[6][7] Other metallic oxides like lead dioxide (PbO₂) and calcium

peroxide (CaO₂) are also used.[4][8] In practice, each metal dioxide can lead to different

levels of cure, with PbO₂ generally yielding a lower modulus product than MnO₂.[4]

Metallic Dichromates: Sodium and potassium dichromate are strong oxidizing agents that

produce high-modulus sealants with improved thermal resistance.[4][9] Dichromate-cured

polysulfides are less affected by humidity changes during curing compared to manganese

dioxide-cured systems.[10]

Organic Peroxides: Cumene hydroperoxide and other organic peroxides can also be used as

curing agents and tend to yield high-modulus elastomers.[4]

2.2. Non-Oxidative Curing

Liquid polysulfide polymers can also be cured through reactions of their terminal thiol groups

with other reactive chemistries, without involving oxidation.

Epoxy Resins: The thiol end groups of polysulfide polymers react with the epoxy groups of

epoxy resins, typically in the presence of an amine catalyst.[4] This reaction forms a flexible

adhesive with high impact strength and excellent chemical resistance.[4][11] In these
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systems, the polysulfide polymer acts as a flexibilizer or the "soft part," while the epoxy resin

is the "hard part."[4]

Isocyanates: The highly reactive thiol groups readily react with di-isocyanates, such as

toluene di-isocyanate (TDI) or diphenylmethane-4,4´-di-isocyanate (MDI).[4] This curing

method offers advantages over oxidative systems, including improved adhesion to plastic

substrates.[4]

Phenolic Resins: At elevated temperatures, polysulfide polymers can be cured with phenolic

resins through a polycondensation reaction, forming a block copolymer.[4]

Factors Influencing Curing
Several factors can significantly affect the rate and extent of the curing reaction.

Temperature: Increasing the ambient temperature generally reduces the cure time, while

decreasing the temperature will slow it down.[10][12] For every 17°F (10°C) rise in

temperature, the application life is roughly halved.[10]

Humidity: The effect of humidity depends on the curing agent. For manganese dioxide-cured

systems, humidity is crucial; low humidity (<10%) can significantly slow the cure, while high

humidity (>80%) can accelerate it.[10] In contrast, dichromate-cured systems are negligibly

affected by relative humidity.[10] Traces of water are often essential to initiate the curing

reaction with metallic oxides.[4]

Additives:

Accelerators: The cure rate can be increased by adding accelerators. For example, m-

dinitrobenzene can be used to accelerate MnO₂ cures at room temperature, while

diphenylguanidine (DPG) is used with p-quinone dioxime (GMF) cures that require heat

activation.[3]

Retarders: Retarders are used to control the cure rate and extend the working life of the

sealant. Stearic acid is a common retarder used in lead dioxide curing pastes.[5][8]

Fillers: Fillers like calcium carbonate and carbon black are often added to improve

mechanical properties and reduce cost.[13]
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Plasticizers: Plasticizers such as phthalates and benzoates are used to increase flexibility

and modify the viscosity of the formulation.[4][14]

Experimental Protocols
Protocol 1: Oxidative Curing with Manganese Dioxide
(MnO₂)
This protocol describes a general procedure for the room temperature curing of a liquid

polysulfide polymer using a manganese dioxide paste.

Materials:

Liquid Polysulfide Polymer (e.g., Thiokol® LP-2, LP-32)

Manganese Dioxide (MnO₂) Curing Paste (typically a 50% dispersion of MnO₂ in a plasticizer

like dibutyl phthalate)

Plasticizer (e.g., dibutyl phthalate) for viscosity adjustment (optional)

Adhesion promoter (optional, depending on substrate)

Reinforcing fillers (e.g., carbon black, calcium carbonate) (optional)

Mixing vessel (e.g., disposable plastic cup)

Mixing spatula or mechanical mixer

Substrate for application (e.g., aluminum, glass, concrete)

Shore A Durometer for hardness testing

Tensile tester

Procedure:

Formulation (Part A - Base Compound):

In a mixing vessel, weigh the desired amount of liquid polysulfide polymer.
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If used, add pre-weighed amounts of fillers, plasticizers, and other additives to the

polymer.

Mix thoroughly with a spatula or a mechanical mixer at low speed until a homogeneous

paste is obtained. Ensure all components are well-dispersed.[3]

Curing Agent Preparation (Part B - Curing Paste):

The curing agent is typically a pre-made paste. The amount of MnO₂ required is generally

between 2-6 parts by weight per 100 parts of the polysulfide polymer.[3]

Mixing:

Add the calculated amount of the MnO₂ curing paste (Part B) to the base compound (Part

A).

Mix thoroughly for 3-5 minutes, scraping the sides and bottom of the mixing vessel

periodically to ensure a uniform mixture.[15] The start of mixing is the beginning of the

sealant's work life.

Application:

Apply the mixed sealant to the prepared substrate. For testing purposes, cast the sealant

into a mold of defined dimensions to prepare specimens for tensile and hardness testing.

[16]

Curing:

Allow the sealant to cure at ambient conditions (e.g., 23°C and 50% relative humidity).[12]

The cure time will vary depending on the specific formulation, temperature, and humidity. A

serviceable cure is often achieved within 8 to 24 hours, with a full cure developing over 14

to 30 days.[10]

Testing:

Tack-Free Time: Periodically touch the surface of the sealant lightly with a clean probe to

determine when it is no longer tacky.
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Hardness: Measure the Shore A hardness of the cured sealant at regular intervals using a

durometer until a stable value is reached.[12]

Tensile Properties: Once fully cured, test the prepared specimens for tensile strength and

elongation using a tensile testing machine according to standard methods (e.g., ASTM

D412).[11][16]

Protocol 2: Curing with an Epoxy Resin
This protocol outlines a general procedure for curing a liquid polysulfide polymer with a

bisphenol A-based epoxy resin.

Materials:

Liquid Polysulfide Polymer (e.g., Thiokol® LP-3)

Bisphenol A-based Epoxy Resin

Amine Catalyst (e.g., tris(dimethylaminomethyl)phenol, DMP-30)

Mixing vessel

Mixing spatula or mechanical mixer

Molds for specimen preparation

Procedure:

Formulation:

Determine the stoichiometric ratio of the epoxy groups in the epoxy resin to the thiol

groups in the polysulfide polymer. A 1:1 ratio is a common starting point.[17]

Weigh the appropriate amounts of the liquid polysulfide polymer and the epoxy resin into a

mixing vessel.

Mixing:
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Thoroughly mix the polysulfide polymer and epoxy resin until a homogeneous blend is

achieved.

Add the amine catalyst (typically 1-2% by weight of the total resin mixture) and mix for an

additional 2-3 minutes until the catalyst is uniformly dispersed.[16]

Degassing:

If a mechanical mixer is used, it is advisable to degas the mixture in a vacuum chamber to

remove any entrapped air bubbles.

Casting and Curing:

Pour the bubble-free mixture into molds to prepare specimens for testing.

Allow the mixture to cure at room temperature. The curing time can range from several

hours to a few days depending on the specific formulation and catalyst concentration.[16]

Testing:

Monitor the curing progress by observing the change from a liquid to a solid state.

Once fully cured, demold the specimens and conduct mechanical testing (tensile strength,

elongation, hardness) as described in Protocol 1.

Data Presentation
The following tables summarize typical quantitative data for different curing systems. Note that

these values are illustrative and can vary significantly based on the specific formulation,

including the type and amount of fillers, plasticizers, and other additives.

Table 1: Typical Amounts of Oxidative Curing Agents
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Curing Agent
Curing Agent (parts
per 100 parts of
polymer)

Accelerator (parts
per 100 parts of
polymer)

Curing Conditions

Manganese Dioxide

(MnO₂)
2 - 6

1.5 - 4 (m-

dinitrobenzene)
Room Temperature

p-Quinone Dioxime

(GMF)
5 - 7

0.5 - 3

(diphenylguanidine)
Heat Activated

Lead Dioxide (PbO₂) ~7.5 (for LP-2) - Room Temperature

Sodium Dichromate

(Na₂Cr₂O₇)

Stoichiometric (1 mole

per 6 moles of -SH)
- Room Temperature

Data compiled from multiple sources.[3][9][18]

Table 2: Influence of Curing System on Typical Properties of Cured Polysulfide Elastomers
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Curing System
Typical
Hardness
(Shore A)

Typical Tensile
Strength (MPa)

Typical
Elongation (%)

Key
Characteristic
s

Manganese

Dioxide
30 - 60 1.0 - 4.0 200 - 800

Good overall

properties, cure

rate sensitive to

humidity.[10][19]

Lead Dioxide 25 - 50 0.7 - 2.5 300 - 1000

Lower modulus

compared to

MnO₂ cure.[4]

Dichromate 40 - 70 2.0 - 5.0 150 - 500

High modulus,

good thermal

resistance, cure

rate less

sensitive to

humidity.[4][10]

Epoxy Resin 20 - 80 (variable)
1.0 - 5.0

(variable)

100 - 700

(variable)

Flexible, high

impact strength,

good adhesion.

[4][6]

Isocyanate 30 - 70 (variable)
1.5 - 6.0

(variable)

200 - 600

(variable)

Good adhesion

to plastics.[4]

Note: These are typical ranges and the final properties are highly dependent on the complete

formulation.
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Caption: Oxidative Curing Mechanism of Polysulfide Polymers.
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Caption: Experimental Workflow for Oxidative Curing and Testing.
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Caption: Relationships Between Different Curing Methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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